Cas no 32013-85-7 (2(5H)-Furanone,5-(2-hydroxyethylidene)-4-(hydroxymethyl)-)

• Product Name: 2(5H)-Furanone,5-(2-hydroxyethylidene)-4-(hydroxymethyl)-
• CAS No: 32013-85-7
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 308106
• PubChem ID: 6440900
• Update Time: 2025-04-19

2(5H)-Furanone,5-(2-hydroxyethylidene)-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-(2-hydroxyethylidene)-4-(hydroxymethyl)-
• (5E)-5-(2-hydroxyethylidene)-4-(hydroxymethyl)furan-2-one
• Ascladiol
• (5E)-5-(2-hydroxyethylidene)-4-(hydroxymethyl)furan-2(5H)-one
• CHEBI:145112
• 2R4H5L9HF9
• Q27891367
• UNII-2R4H5L9HF9
• 81183-44-0
• 2(5H)-Furanone, 5-(2-hydroxyethylidene)-4-(hydroxymethyl)-
• 32013-85-7
• (E)-ascladiol
• Ascladiol, (E)-

• Inchi： 1S/C7H8O4/c8-2-1-6-5(4-9)3-7(10)11-6/h1,3,8-9H,2,4H2/b6-1+
• InChI Key： HLJKDERCZVTVSN-LZCJLJQNSA-N
• SMILES： O1C(C=C(CO)/C/1=C\CO)=O

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: -1.5

Experimental Properties

• Density: 1.548
• Melting Point: 64 ºC
• Boiling Point: 440.1°Cat760mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.687
• PSA: 66.76
• LogP: -0.66190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides